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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of N-Isopropyl Carvedilol-d6, an isotopically labeled derivative of Carvedilol. This document

details a plausible synthetic route, experimental protocols, and expected characterization data,
intended to support research and development in pharmacology and drug metabolism studies.

Introduction

N-Isopropyl Carvedilol-d6 is the deuterated analog of N-Isopropyl Carvedilol, a known
impurity and metabolite of Carvedilol. Carvedilol is a non-selective beta-adrenergic antagonist
with alpha-1 adrenergic blocking properties, widely used in the treatment of cardiovascular
diseases such as hypertension and heart failure.[1] The introduction of a stable isotope label
(deuterium) in the N-isopropyl group makes N-Isopropyl Carvedilol-d6 a valuable tool for
guantitative bioanalytical studies, such as mass spectrometry-based pharmacokinetic and
metabolism assays, allowing for its differentiation from its non-deuterated counterpart.

Synthesis

The synthesis of N-Isopropyl Carvedilol-d6 is achieved through the N-alkylation of Carvedilol
with a deuterated isopropylating agent. A plausible and efficient method involves the reaction of
Carvedilol with isopropyl-d7 bromide in the presence of a suitable base. The d7 isotope of
isopropyl bromide is commercially available and ensures the introduction of six deuterium
atoms in the final product.
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Synthetic Scheme

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Carvedilol }

Isopropyl-d7 Bromida
(CD3)2CDBr )

Base (e.g., K2CO3)
Solvent (e.g., DMF)

N-Alkylation N-Isopropyl Carvedilol-da

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

N-Isopropyl

Carved

Blockade

ilol-d6

Blockade

-

.

Alpha-1 Adrenergic Riceptor\

(0(1 Receptor)

Gq Protein

IP3 & DAG

(T Intracellular Ca2+)

Y

(VasoconstrictiorD

Adrenergic Receptor\

3 Receptor

Gs Protein

(Adenylyl Cyclase)

PKA

y

J

1 Heart Rate
1 Contractility

- J

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Isopropyl
Carvedilol-d6

[32-Adrenergic
Receptor

Phosphorylation

Recruitment

B-Arrestin
. Receptor
ERK Activation Internalization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b587584#synthesis-and-characterization-of-n-isopropyl-carvedilol-d6
https://www.benchchem.com/product/b587584#synthesis-and-characterization-of-n-isopropyl-carvedilol-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b587584?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

